N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride

• IUPAC Name: N-[[4-(trifluoromethyl)phenyl]methyl]piperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C13H17F3N2.2ClH/c14-13(15,16)11-3-1-10(2-4-11)9-18-12-5-7-17-8-6-12;;/h1-4,12,17-18H,5-9H2;2*1H
• InChI Key: ZHSYOZLEYDPNRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NCC2=CC=C(C=C2)C(F)(F)F.Cl.Cl
• Molecular Formula: C13H19Cl2F3N2
• Molecular Weight: 331.20 g/mol
• CAS No.: 1707602-17-2

Description

“N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride” is a chemical compound that belongs to the class of piperidine derivatives. It has a molecular weight of 331.2 and a chemical formula of C13H17F3N2・2HCl. The compound is stored at a temperature of 28°C.

Molecular Structure Analysis

The InChI code for the compound is 1S/C13H17F3N2/c14-13(15,16)11-3-1-10(2-4-11)9-18-7-5-12(17)6-8-18/h1-4,12H,5-9,17H2. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 331.2 and a chemical formula of C13H17F3N2・2HCl. It is stored at a temperature of 28°C.

Scientific Research Applications

Synthesis and Structural Analysis

• Phosphoric Triamides Synthesis : A study by Gholivand et al. (2005) on the synthesis of phosphoric triamides involving piperidine highlights the utility of such compounds in chemical synthesis. The crystal structure and computational studies provide insights into the molecular configurations and potential applications in designing new molecules with specific properties (Gholivand et al., 2005).

• Glycosidic Linkages Formation : Crich and Smith (2001) described the use of 1-benzenesulfinyl piperidine in combination with trifluoromethanesulfonic anhydride for activating thioglycosides to form glycosyl triflates, demonstrating the role of piperidine derivatives in facilitating complex glycosidic linkage formations (Crich & Smith, 2001).

Chemical Modifications and Reactions

• Microwave-Assisted Synthesis : Kumar et al. (2020) reported on the microwave-assisted synthesis of (E)-1-benzyl-N-(4-chlorobenzylidene)piperidin-4-amine, utilizing a green chemistry approach. This study underscores the importance of piperidine derivatives in synthesizing structurally complex molecules through efficient methodologies (Kumar et al., 2020).

• Antimicrobial Activity of Piperidine Derivatives : Research on the synthesis of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives by Vinaya et al. (2009) explores the antimicrobial potential of these compounds, indicating their relevance in developing new antimicrobial agents (Vinaya et al., 2009).

Safety and Hazards

The safety data sheet indicates that in case of inhalation, skin contact, eye contact, or ingestion, appropriate first aid measures should be taken. Firefighters dealing with fires involving this compound should wear fire/flame resistant/retardant clothing and self-contained breathing apparatus.